2-cyclopropyl-N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)acetamide

• IUPAC Name: 2-cyclopropyl-N-[4-(5-fluoropyrimidin-2-yl)oxycyclohexyl]acetamide
• InChI: InChI=1S/C15H20FN3O2/c16-11-8-17-15(18-9-11)21-13-5-3-12(4-6-13)19-14(20)7-10-1-2-10/h8-10,12-13H,1-7H2,(H,19,20)
• InChI Key: DHDLUXIQHNLHOO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC(=O)NC2CCC(CC2)OC3=NC=C(C=N3)F
• Molecular Formula: C15H20FN3O2
• Molecular Weight: 293.34 g/mol

Description

2-cyclopropyl-N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinases (JAKs). JAKs are involved in the signaling pathways of various cytokines and growth factors, making them an attractive target for the treatment of various autoimmune and inflammatory diseases.

Scientific Research Applications

Enzyme Inhibition and Biological Activity

One notable application is in the development of enzyme inhibitors, such as five-lipoxygenase activity protein (FLAP) inhibitors, which have excellent pharmacokinetic properties and potential therapeutic applications due to their selective inhibition capabilities (Latli et al., 2015). Additionally, compounds featuring similar structural motifs have been investigated for their anti-inflammatory and analgesic activities, offering insights into the potential therapeutic applications of these molecules (Nofal et al., 2011).

Antitumor Applications

Sulfonamide derivatives containing structural elements similar to "2-cyclopropyl-N-((1r,4r)-4-((5-fluoropyrimidin-2-yl)oxy)cyclohexyl)acetamide" have been designed and synthesized for their potent antitumor activities with low toxicity, highlighting the potential of such compounds in cancer treatment (Huang et al., 2001).

Material Science and Corrosion Inhibition

In the field of material science, derivatives of this compound have been synthesized and evaluated as corrosion inhibitors, showcasing their utility in protecting metals from corrosion, which is crucial for industrial applications (Yıldırım & Cetin, 2008).

Molecular Docking and Drug Design

The compound and its derivatives have also been involved in molecular docking studies, particularly in understanding their interactions with biological molecules, which aids in the drug design process by elucidating the binding affinities and modes of action of these molecules (Popova et al., 2019).

Structural Chemistry

Research in structural chemistry has explored the molecular structures and crystallography of related cyclohexanol derivatives, contributing to a deeper understanding of the structural basis for the biological activities and physical properties of these compounds (Samshuddin et al., 2014).